N'-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-1,1-dihexylthiourea
• InChI: InChI=1S/C21H36N2O2S/c1-5-7-9-11-15-23(16-12-10-8-6-2)21(26)22-18-13-14-19(24-3)20(17-18)25-4/h13-14,17H,5-12,15-16H2,1-4H3,(H,22,26)
• InChI Key: ZABLEAHXECVOAV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN(CCCCCC)C(=S)NC1=CC(=C(C=C1)OC)OC
• Molecular Formula: C21H36N2O2S
• Molecular Weight: 380.6 g/mol

Description

N-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea, also known as DMTU, is a chemical compound that has been extensively studied for its potential therapeutic and scientific applications. DMTU is a thiourea derivative that has been shown to have antioxidant properties and has been used in various scientific research studies to investigate its mechanism of action and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of N'-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea is not fully understood, but it is believed to act as a scavenger of reactive oxygen species (ROS) and a chelator of transition metals. ROS are highly reactive molecules that can cause oxidative damage to cells and tissues, leading to various diseases and conditions. N'-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea has been shown to scavenge ROS and prevent oxidative damage, which may explain its potential therapeutic benefits.
Biochemical and Physiological Effects
N'-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea has been shown to have various biochemical and physiological effects, including antioxidant and anti-inflammatory properties. It has been shown to reduce oxidative stress and inflammation in various animal models of disease, including neurodegenerative diseases, cardiovascular diseases, and cancer. N'-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N'-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and stored. It has been extensively studied and has a well-established mechanism of action. However, there are also some limitations to its use. N'-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea can be toxic at high concentrations, and its effects may be dependent on the specific disease model being studied.

Future Directions

There are several future directions for research on N'-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea. One area of focus is the development of N'-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea-based therapies for various diseases, including neurodegenerative diseases, cardiovascular diseases, and cancer. Another area of focus is the investigation of the potential synergistic effects of N'-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea with other antioxidants and anti-inflammatory agents. Additionally, the development of new methods for synthesizing N'-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea and improving its stability and bioavailability may also be an area of future research.

Scientific Research Applications

N'-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea has been extensively studied for its potential therapeutic applications. It has been shown to have antioxidant properties and has been used in various scientific research studies to investigate its mechanism of action and potential therapeutic benefits. N'-(3,4-dimethoxyphenyl)-N,N-dihexylthiourea has been shown to protect against oxidative stress-induced cell damage, which is a common feature of many diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases.